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Compound of Interest

Compound Name: (1E)-CFI-400437 dihydrochloride

Cat. No.: B15588717 Get Quote

Technical Support Center: (1E)-CFI-400437
dihydrochloride
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with (1E)-CFI-400437 dihydrochloride. Below you

will find solubility data, dissolution protocols, frequently asked questions, and a diagram of the

associated signaling pathway.

Solubility Data
The solubility of (1E)-CFI-400437 dihydrochloride can vary based on the solvent and

experimental conditions. Below is a summary of reported solubility values.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15588717?utm_src=pdf-interest
https://www.benchchem.com/product/b15588717?utm_src=pdf-body
https://www.benchchem.com/product/b15588717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 25 44.2

Use of fresh,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can reduce solubility.

[1]

12.5 22.10
Ultrasonic assistance

may be necessary.[2]

Water 2 Not Specified

1 1.77

Requires sonication

and warming to 60°C

for dissolution.[2]

Ethanol Insoluble Insoluble

Experimental Protocols
Stock Solution Preparation:

To prepare a stock solution of (1E)-CFI-400437 dihydrochloride, it is recommended to use

fresh, anhydrous DMSO.

For a 10 mM stock solution in DMSO:

Weigh the appropriate amount of (1E)-CFI-400437 dihydrochloride powder.

Add the corresponding volume of fresh DMSO. For example, to prepare 1 mL of a 10 mM

solution, add 0.1768 mL of DMSO to 1 mg of the compound.[2]

If complete dissolution is not achieved, sonicate the solution.
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Store stock solutions in aliquots at -80°C for up to 6 months or -20°C for up to 1 month to

avoid repeated freeze-thaw cycles.[2]

For aqueous solutions:

Weigh the desired amount of the compound.

Add the required volume of water.

To aid dissolution, use sonication and heat the solution to 60°C.[2]

For use in cell culture, it is recommended to filter-sterilize the aqueous solution through a

0.22 µm filter.[2]

Troubleshooting and FAQs
Q1: My (1E)-CFI-400437 dihydrochloride is not fully dissolving in DMSO.

A1: There are several factors that could be affecting the solubility.

DMSO Quality: Ensure you are using fresh, anhydrous DMSO. The presence of moisture

can significantly decrease the solubility of the compound.[1]

Sonication: For higher concentrations, sonication may be required to facilitate dissolution.[2]

Compound Purity: Verify the purity and integrity of your compound.

Q2: Can I prepare a stock solution in water?

A2: While (1E)-CFI-400437 dihydrochloride has some solubility in water, it is significantly

lower than in DMSO.[1][2] If an aqueous solution is required, be prepared to use sonication and

warming to 60°C to achieve dissolution.[2] For long-term storage, a DMSO stock solution is

recommended.

Q3: How should I store the solid compound and stock solutions?

A3: The solid powder should be stored at -20°C for up to 3 years.[1] Stock solutions in DMSO

should be aliquoted and stored at -80°C for up to one year or -20°C for up to one month to
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minimize freeze-thaw cycles.[1]

Q4: What is the primary mechanism of action for CFI-400437?

A4: CFI-400437 is a potent and selective ATP-competitive inhibitor of Polo-like kinase 4

(PLK4).[1][3] It also shows inhibitory activity against other kinases such as Aurora A and Aurora

B at higher concentrations.[2][4]

Signaling Pathway
(1E)-CFI-400437 primarily acts by inhibiting PLK4, a key regulator of centriole duplication.

Inhibition of PLK4 leads to defects in centrosome number, which can result in mitotic errors and

ultimately cell cycle arrest and apoptosis in cancer cells.
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Caption: Mechanism of action of (1E)-CFI-400437 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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